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Compound of Interest

5-Chloro-2-methylphenyl
Compound Name:

isothiocyanate
CAS No.: 19241-36-2

Cat. No.: B091479

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Chloro-2-methylphenyl isothiocyanate (CsHsCINS), a compound of interest in various
chemical and pharmaceutical research domains. This document details the expected Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside
generalized experimental protocols for data acquisition.

Molecular Structure and Properties

IUPAC Name: 4-Chloro-2-isothiocyanato-1-methylbenzene CAS Number: 19241-36-2
Molecular Formula: CsHsCINS Molecular Weight: 183.66 g/mol

Spectroscopic Data Summary

The following tables summarize the predicted and expected spectroscopic data for 5-Chloro-2-
methylphenyl isothiocyanate based on its chemical structure and known spectroscopic
principles.
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Table 1: Predicted *H NMR Data (500 MHz, CDClz)

Chemical Shift (8)

Multiplicity Integration Assighment
ppm
~7.25 d 1H H-6
~7.15 dd 1H H-4
~7.05 d 1H H-3
~2.35 S 3H -CHs

Note: Chemical shifts are referenced to TMS (4 0.00). Coupling constants (J) are expected to

be in the range of 8.0 Hz for ortho-coupling and 2.0 Hz for meta-coupling.

. i 13
Chemical Shift (6) ppm Assignment
~140-150 -N=C=S
~138 C-2
~135 C-5
~132 C-1
~130 C-4
~128 C-6
~125 C-3
~18 -CHs

Table 3: Key IR Absorption Bands
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Wavenumber (cm~?) Intensity Assignment
2100 - 2200 Strong, Broad Asymmetric stretch of -N=C=S
~3050 Medium Aromatic C-H stretch
~2920 Medium Aliphatic C-H stretch

) Aromatic C=C skeletal
~1600, ~1480 Medium-Strong o

vibrations

~1100 Strong C-Cl stretch

Table 4: Predicted Mass Spectrometry Data (Electron

lonization)
mlz Relative Intensity (%) Assignment
] [M]* (Molecular ion, showing
183/185 High . .
isotopic pattern for Cl)
148 Medium [M-CII*
125 Medium [M - NCS]*

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data presented above.

Instrument-specific parameters should be optimized for best results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 5-Chloro-2-methylphenyl

isothiocyanate in 0.6-0.7 mL of deuterated chloroform (CDClIs) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

 Instrumentation: Utilize a 500 MHz NMR spectrometer equipped with a broadband probe.

e 'H NMR Acquisition:
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o Acquire the spectrum at 298 K.
o Use a spectral width of approximately 16 ppm.
o Employ a 30-degree pulse angle with a relaxation delay of 1 second.

o Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence.
o Use a spectral width of approximately 250 ppm.
o Employ a 45-degree pulse angle with a relaxation delay of 2 seconds.
o Accumulate a sufficient number of scans (typically >1024) for adequate signal intensity.

o Data Processing: Process the raw data using appropriate NMR software. This includes
Fourier transformation, phase correction, baseline correction, and referencing the spectra to
the TMS signal.

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Sample Preparation: As 5-Chloro-2-methylphenyl isothiocyanate is a solid at room
temperature, prepare a KBr (potassium bromide) pellet.

o Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry KBr
powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

o Press the powder into a thin, transparent pellet using a hydraulic press.
e Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.
o Data Acquisition:

o Record a background spectrum of the empty sample compartment.

o Place the KBr pellet in the sample holder.
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o Acquire the sample spectrum over a range of 4000-400 cm™1,

o Co-add at least 16 scans to improve the signal-to-noise ratio.

» Data Processing: The software will automatically ratio the sample spectrum against the
background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

o Sample Introduction: Introduce a dilute solution of the sample (in a volatile organic solvent
like methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas
chromatography (GC) or liquid chromatography (LC) system.

 Instrumentation: Employ a mass spectrometer capable of electron ionization (EI) or
electrospray ionization (ESI).

o Data Acquisition (EI mode):
o Use a standard electron energy of 70 eV.
o Acquire data over a mass-to-charge (m/z) range of 50-500.
o The ion source temperature should be maintained at approximately 200-250 °C.

o Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and
characteristic fragment ions. The isotopic pattern for chlorine (3°Cl and 3’Cl in an
approximate 3:1 ratio) should be observed for chlorine-containing fragments.[1]

Data Interpretation Workflow

The following diagram illustrates the logical workflow for interpreting the spectroscopic data to
confirm the structure of 5-Chloro-2-methylphenyl isothiocyanate.
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Caption: Logical workflow for the structural elucidation of 5-Chloro-2-methylphenyl

isothiocyanate using MS, IR, and NMR data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b091479/docs#spectroscopic-
characterization-of-5-chloro-2-methylphenyl-isothiocyanate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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